Cas no 2229635-52-1 (4-amino-4-4-(propan-2-yl)phenylcyclohexan-1-ol)

• Product Name: 4-amino-4-4-(propan-2-yl)phenylcyclohexan-1-ol
• CAS No: 2229635-52-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5762435
• PubChem ID: 165680877
• Update Time: 2025-06-15

4-amino-4-4-(propan-2-yl)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229635-52-1
• EN300-1823665
• 4-amino-4-[4-(propan-2-yl)phenyl]cyclohexan-1-ol
• 4-amino-4-4-(propan-2-yl)phenylcyclohexan-1-ol

• Inchi： 1S/C15H23NO/c1-11(2)12-3-5-13(6-4-12)15(16)9-7-14(17)8-10-15/h3-6,11,14,17H,7-10,16H2,1-2H3
• InChI Key： QKHQVHWDUGYHKZ-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(C(C)C)=CC=2)(CC1)N

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-4-(propan-2-yl)phenylcyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(4-(propan-2-yl)phenyl)cyclohexan-1-ol (CAS No. 2229635-52-1)

4-amino-4-(4-(propan-2-yl)phenyl)cyclohexan-1-ol (CAS No. 2229635-52-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclohexanol core and isopropylphenyl substitution, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its amino and hydroxyl functional groups, which offer versatile reactivity for synthetic modifications.

In recent years, the demand for 4-amino-4-(4-(propan-2-yl)phenyl)cyclohexan-1-ol has surged, driven by its potential in developing novel therapeutic agents. Its structural similarity to bioactive molecules makes it a candidate for targeting central nervous system (CNS) disorders, a hot topic in medical research. Users frequently search for terms like "CNS drug intermediates" or "pharmacologically active cyclohexanol derivatives," reflecting the compound's relevance in cutting-edge science.

The synthesis of CAS No. 2229635-52-1 involves multi-step organic reactions, often starting from 4-isopropylbenzaldehyde or related precursors. Optimizing its yield and purity is a common challenge, as highlighted by queries such as "efficient synthesis of 4-amino-cyclohexanol derivatives" in academic forums. Advanced techniques like HPLC purification and NMR characterization are critical for ensuring its quality, a point emphasized in peer-reviewed journals.

Beyond pharmaceuticals, 4-amino-4-(4-(propan-2-yl)phenyl)cyclohexan-1-ol is investigated for its utility in advanced materials. Its rigid cyclohexane ring and aromatic moiety make it a potential building block for high-performance polymers or liquid crystals. Searches for "cyclohexanol-based materials" or "aromatic amine applications" underscore this interdisciplinary appeal.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of CAS No. 2229635-52-1 is essential to avoid unnecessary exposure. FAQs like "storage conditions for amino-cyclohexanol compounds" or "biodegradability of phenylcyclohexanol derivatives" reflect user concerns about sustainable practices.

In summary, 4-amino-4-(4-(propan-2-yl)phenyl)cyclohexan-1-ol represents a nexus of innovation across multiple fields. Its dual functionality and structural adaptability align with trending topics like precision medicine and green chemistry, ensuring its continued prominence in scientific discourse.